Cas no 2034255-08-6 (N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide)

N-[(1r,4r)-4-(Pyridin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide is a chiral sulfonamide derivative featuring a cyclohexyl linker with a pyridinyl ether and a pyridinyl sulfonamide moiety. Its stereospecific (1r,4r) configuration ensures precise molecular interactions, making it valuable in medicinal chemistry and drug discovery. The compound's rigid cyclohexyl backbone enhances conformational stability, while the pyridine groups contribute to potential hydrogen bonding and π-stacking interactions, improving binding affinity in biological targets. This structure is particularly useful in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further functionalization, enabling tailored applications in pharmaceutical research and chemical biology. High purity and well-defined stereochemistry support reproducible results in experimental studies.
N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide structure
2034255-08-6 structure
Product Name:N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
CAS No:2034255-08-6
MF:C16H19N3O3S
MW:333.4054
CID:5348340
Update Time:2025-05-27

N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • IBTYSYHIFVRCEF-HDJSIYSDSA-N
    • N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)pyridine-3-sulfonamide
    • N-(4-pyridin-2-yloxycyclohexyl)pyridine-3-sulfonamide
    • N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide
    • Inchi: 1S/C16H19N3O3S/c20-23(21,15-4-3-10-17-12-15)19-13-6-8-14(9-7-13)22-16-5-1-2-11-18-16/h1-5,10-14,19H,6-9H2
    • InChI Key: IBTYSYHIFVRCEF-UHFFFAOYSA-N
    • SMILES: S(C1=C([H])N=C([H])C([H])=C1[H])(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1=C([H])C([H])=C([H])C([H])=N1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 458
  • XLogP3: 2.1
  • Topological Polar Surface Area: 89.6

N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]pyridine-3-sulfonamide Pricemore >>

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